Cas no 146394-99-2 (Tert-Butyl (4-aminobut-2-en-1-yl)carbamate)

Tert-Butyl (4-aminobut-2-en-1-yl)carbamate is a versatile intermediate in organic synthesis, particularly valuable in the preparation of pharmaceuticals and bioactive compounds. Its structure features a reactive amino group and an unsaturated butenyl chain, enabling selective functionalization for applications such as peptide modifications and heterocycle synthesis. The tert-butyloxycarbonyl (Boc) protecting group enhances stability during synthetic processes while allowing for mild deprotection conditions. This compound is especially useful in medicinal chemistry for constructing scaffolds with tailored properties. Its well-defined reactivity profile and compatibility with standard coupling reagents make it a practical choice for researchers developing novel therapeutic agents.
Tert-Butyl (4-aminobut-2-en-1-yl)carbamate structure
146394-99-2 structure
Product name:Tert-Butyl (4-aminobut-2-en-1-yl)carbamate
CAS No:146394-99-2
MF:C9H18N2O2
MW:186.251422405243
MDL:MFCD09752966
CID:101214
PubChem ID:18947920

Tert-Butyl (4-aminobut-2-en-1-yl)carbamate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl (4-aminobut-2-en-1-yl)carbamate
    • 1-N-BOC-2-TRANS-BUTENE-1,4-DIAMINE
    • Carbamic acid,[(2E)-4-amino-2-butenyl]-, 1,1-dimethylethyl ester (9CI)
    • tert-butyl 4-aminobut-2-enylcarbamate
    • (4-amino-but-2-enyl)-carbamic acid tert-butyl ester
    • Carbamic acid, (4-amino-2-butenyl)-, 1,1-dimethylethyl ester, (E)- (9CI)
    • tert-Butyl (4-aminobut-2-en-1-yl)
    • tert-butyl N-(4-aminobut-2-en-1-yl)carbamate
    • Carbamic acid, (4-amino-2-butenyl)-, 1,1-dimethylethyl ester, (E)-
    • Carbamic acid,[(2E)-4-amino-2-butenyl]-, 1,1-dimethylethyl ester
    • RL01841
    • NE37029
    • (E)-tert-Butyl N-(4-aminobut-2-en-1-yl)carbamate
    • J-519996
    • But-2-ene-1,4-diamine, N-BOC protected
    • (E)-tert-Butyl (4-aminobut-2-en-1-yl)carbamate
    • EN300-134337
    • tert-butyl N-[(E)-4-aminobut-2-enyl]carbamate
    • MFCD09752966
    • AKOS016014157
    • AKOS025149247
    • (E)-tert-Butyl(4-aminobut-2-en-1-yl)carbamate
    • SCHEMBL4473309
    • TERT-BUTYL N-[(2E)-4-AMINOBUT-2-EN-1-YL]CARBAMATE
    • 1807939-98-5
    • DS-6184
    • CS-0084768
    • 146394-99-2
    • tert-Butyl (E)-(4-aminobut-2-en-1-yl)carbamate
    • WFA39499
    • EN300-6731487
    • A884529
    • TERT-BUTYL (E)-N-(4-AMINOBUT-2-EN-1-YL)CARBAMATE
    • Tert-Butyl (4-aminobut-2-en-1-yl)carbamate
    • MDL: MFCD09752966
    • Inchi: 1S/C9H18N2O2/c1-9(2,3)13-8(12)11-7-5-4-6-10/h4-5H,6-7,10H2,1-3H3,(H,11,12)/b5-4+
    • InChI Key: BWNIUPOJWUXWMX-SNAWJCMRSA-N
    • SMILES: O(C(NC/C=C/CN)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 186.13700
  • Monoisotopic Mass: 186.136827821g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 64.4

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.0±0.1 g/cm3
  • Melting Point: No data available
  • Boiling Point: 307.8±35.0 °C at 760 mmHg
  • Flash Point: 140.0±25.9 °C
  • PSA: 64.35000
  • LogP: 2.11720
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

Tert-Butyl (4-aminobut-2-en-1-yl)carbamate Security Information

Tert-Butyl (4-aminobut-2-en-1-yl)carbamate Customs Data

  • HS CODE:2924199090
  • Customs Data:

    China Customs Code:

    2924199090

    Overview:

    2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Tert-Butyl (4-aminobut-2-en-1-yl)carbamate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
B812593-50mg
tert-Butyl (4-aminobut-2-en-1-yl)carbamate
146394-99-2
50mg
$ 230.00 2022-06-06
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
T45540-100mg
tert-Butyl (4-aminobut-2-en-1-yl)carbamate
146394-99-2 95%
100mg
¥54.0 2023-09-06
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1155408-5g
tert-Butyl (E)-(4-aminobut-2-en-1-yl)carbamate
146394-99-2 98%
5g
¥1038 2023-04-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1155408-250mg
tert-Butyl (E)-(4-aminobut-2-en-1-yl)carbamate
146394-99-2 98%
250mg
¥171 2023-04-15
eNovation Chemicals LLC
Y1292677-100mg
(4-Amino-but-2-enyl)-carbamic acid tert-butyl ester
146394-99-2 95%
100mg
$155 2024-07-28
TRC
B812593-100mg
tert-Butyl (4-aminobut-2-en-1-yl)carbamate
146394-99-2
100mg
$ 365.00 2022-06-06
eNovation Chemicals LLC
Y1289383-5g
Carbamic acid, (4-amino-2-butenyl)-, 1,1-dimethylethyl ester, (E)- (9CI)
146394-99-2 95%
5g
$530 2024-06-05
eNovation Chemicals LLC
Y1292677-500mg
(4-Amino-but-2-enyl)-carbamic acid tert-butyl ester
146394-99-2 95%
500mg
$190 2024-07-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-OS707-200mg
Tert-Butyl (4-aminobut-2-en-1-yl)carbamate
146394-99-2 95%
200mg
277.0CNY 2021-07-10
eNovation Chemicals LLC
Y1292677-250mg
(4-Amino-but-2-enyl)-carbamic acid tert-butyl ester
146394-99-2 95%
250mg
$170 2024-07-28

Tert-Butyl (4-aminobut-2-en-1-yl)carbamate Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:146394-99-2)Tert-Butyl (4-aminobut-2-en-1-yl)carbamate
A884529
Purity:99%/99%
Quantity:25g/100g
Price ($):230.0/810.0